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Compound of Interest

Compound Name: SOLVENT YELLOW 83
CAS No.: 12239-75-7
Cat. No.: B1172513
Get Quote
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For Researchers, Scientists, and Drug Development Professionals

Introduction

Solvent Yellow 83, a diarylide yellow dye, is recognized for its vibrant color and stability,
leading to its widespread use in industrial applications such as inks, plastics, and coatings.
Beyond its role as a colorant, its chemical and physical properties, including its solubility in
organic solvents and potential fluorescence, suggest its utility in various analytical chemistry
applications. This document provides detailed application notes and experimental protocols for
the use of Solvent Yellow 83 in analytical settings, with a focus on chromatographic and

spectroscopic technigues.

Physicochemical Properties

A thorough understanding of the physicochemical properties of Solvent Yellow 83 is
fundamental for the development of robust analytical methods.
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Property Value Reference
Molecular Formula C36H32ClaNe6Os [1]
Molecular Weight 818.49 g/mol [1]
Physical Appearance Yellow Powder
Solubility

Butyl Cellosolve 350 g/L

Acetone 250 g/L

Methyl Ethyl Ketone 450 g/L

Diacetone Alcohol 500 g/L
Light Fastness 7-8 [2][3]
Heat Resistance Stable up to 200 °C [1]

Application 1: High-Performance Liquid
Chromatography (HPLC) for Quantification

High-Performance Liquid Chromatography (HPLC) is a powerful technique for the separation,
identification, and quantification of components in a mixture. A reverse-phase HPLC method
can be effectively employed for the analysis of Solvent Yellow 83.

Experimental Protocol:

Objective: To quantify the concentration of Solvent Yellow 83 in a sample using a reverse-
phase HPLC method with UV-Vis detection.

Instrumentation and Materials:
¢ High-Performance Liquid Chromatograph (HPLC) system with a UV-Vis detector
e Newcrom R1 HPLC column or a standard C18 column (e.g., 250 mm x 4.6 mm, 5 pum)

o Acetonitrile (HPLC grade)
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o Water (HPLC grade)

e Phosphoric acid (analytical grade)

e Methanol (HPLC grade)

o Solvent Yellow 83 analytical standard

o Volumetric flasks, pipettes, and syringes
e Syringe filters (0.45 um)

Procedure:

» Mobile Phase Preparation:

o Prepare a mobile phase consisting of a mixture of acetonitrile, water, and a small amount
of phosphoric acid to adjust the pH. A starting point could be a gradient elution. For a
similar compound, Solvent Yellow 33, a gradient from 10% water:90% methanol to 100%
methanol has been used.[4] For Pigment Yellow 83, a mobile phase of acetonitrile, water,
and phosphoric acid is suggested.

o Degas the mobile phase before use.
o Standard Solution Preparation:

o Accurately weigh a known amount of Solvent Yellow 83 analytical standard and dissolve
it in a suitable solvent (e.g., methanol or acetonitrile) to prepare a stock solution of known
concentration.

o Perform serial dilutions of the stock solution to prepare a series of calibration standards
with at least five different concentrations.

e Sample Preparation:

o Dissolve the sample containing Solvent Yellow 83 in the mobile phase or a compatible
solvent.
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o Filter the sample solution through a 0.45 um syringe filter to remove any particulate matter.

o Chromatographic Conditions:
o Column: Newcrom R1 or C18 column
o Mobile Phase: Acetonitrile/Water/Phosphoric Acid (gradient or isocratic, to be optimized)
o Flow Rate: 1.0 mL/min[4]
o Injection Volume: 20 uL

o Detector Wavelength: To be determined by measuring the UV-Vis spectrum of Solvent
Yellow 83. For a similar dye, Solvent Yellow 33, a detection wavelength of 429 nm was
used.

o Column Temperature: Ambient or controlled at a specific temperature (e.g., 25 °C).

e Analysis:

o

Inject the calibration standards into the HPLC system and record the peak areas.

o Construct a calibration curve by plotting the peak area versus the concentration of the
standards.

o Inject the prepared sample solution and determine the peak area for Solvent Yellow 83.

o Calculate the concentration of Solvent Yellow 83 in the sample using the calibration
curve.

Workflow for HPLC Analysis of Solvent Yellow 83
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Caption: Workflow for the quantitative analysis of Solvent Yellow 83 using HPLC.

Application 2: UV-Vis Spectrophotometry for
Concentration Determination

UV-Vis spectrophotometry is a simple and rapid method for determining the concentration of a
substance in a solution, provided it absorbs light in the ultraviolet or visible region of the
electromagnetic spectrum. The solvatochromic nature of azo dyes suggests that the absorption
maximum (Amax) of Solvent Yellow 83 will be dependent on the solvent used.[5][6]

Experimental Protocol:

Objective: To determine the concentration of Solvent Yellow 83 in a sample using UV-Vis
spectrophotometry.

Instrumentation and Materials:
o UV-Vis spectrophotometer

e Quartz or glass cuvettes (1 cm path length)
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» Solvent Yellow 83 analytical standard

e Spectroscopic grade solvents (e.g., methanol, ethanol, acetonitrile)

o Volumetric flasks, pipettes

Procedure:

e Determination of Amax:

o Prepare a dilute solution of Solvent Yellow 83 in the chosen solvent.

o Scan the absorbance of the solution over a wavelength range (e.g., 350-600 nm) to
determine the wavelength of maximum absorbance (Amax).

o Standard Solution Preparation:

o Prepare a stock solution of Solvent Yellow 83 of a known concentration in the chosen
solvent.

o Prepare a series of at least five calibration standards by serial dilution of the stock
solution.

e Sample Preparation:

o Dissolve the sample containing Solvent Yellow 83 in the same solvent used for the
standards.

o Ensure the absorbance of the final solution falls within the linear range of the instrument
(typically 0.1 - 1.0). Dilute if necessary.

e Measurement:

o Set the spectrophotometer to the predetermined Amax.

o Use the pure solvent as a blank to zero the instrument.

o Measure the absorbance of each calibration standard and the sample solution.
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e Analysis:

o Construct a calibration curve by plotting absorbance versus concentration for the standard

solutions.

o Determine the concentration of Solvent Yellow 83 in the sample by interpolating its

absorbance on the calibration curve.

Logical Flow for Spectrophotometric Analysis
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Caption: Logical steps for quantifying Solvent Yellow 83 using UV-Vis spectrophotometry.
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Application 3: Fluorescence Spectroscopy
(Potential Application)

The related compound, Pigment Yellow 83, is known to exhibit fluorescence. While specific
excitation and emission data for Solvent Yellow 83 are not readily available in the literature,
fluorescence spectroscopy presents a potential high-sensitivity method for its detection and
quantification.

Proposed Experimental Protocol:

Objective: To explore the fluorescent properties of Solvent Yellow 83 and develop a
guantitative fluorescence-based assay.

Instrumentation and Materials:

Spectrofluorometer

Quartz cuvettes

Solvent Yellow 83

Spectroscopic grade solvents

Procedure:

o Determination of Excitation and Emission Maxima:

o Prepare a dilute solution of Solvent Yellow 83 in a suitable solvent.

o Obtain the excitation spectrum by setting the emission monochromator to an estimated
emission wavelength and scanning the excitation monochromator.

o Obtain the emission spectrum by setting the excitation monochromator to the determined
excitation maximum and scanning the emission monochromator.

o The wavelengths of maximum intensity in these scans will be the optimal excitation and
emission wavelengths.
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e Quantitative Analysis:

o

Once the optimal excitation and emission wavelengths are known, a quantitative method
similar to the UV-Vis spectrophotometry protocol can be developed.

o

Prepare a series of calibration standards and measure their fluorescence intensity at the
optimal wavelengths.

(¢]

Prepare the sample and measure its fluorescence intensity.

Construct a calibration curve and determine the concentration of the unknown.

[¢]

Experimental Workflow for Fluorescence Analysis

Quantitative Analysis

Sample

Measure Fluorescence Intensity
Prepare Standards & Sample |—> at Aex/Aem — > )
Standards ¢ Calculate Concentration

Create Calibration Curve

Spectral Characterization

Prepare Dilute Solution |—>| Determine Excitation Maximum (Aex) |—>| Determine Emission Maximum (Aem)

Click to download full resolution via product page
Caption: Workflow for developing a fluorescence-based assay for Solvent Yellow 83.

Conclusion

Solvent Yellow 83, while primarily an industrial colorant, possesses properties that make it a
viable target for analytical method development in research and quality control settings. The
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protocols outlined in these application notes for HPLC and UV-Vis spectrophotometry provide a
solid foundation for the quantification of this compound. Furthermore, the exploration of its
fluorescent properties could lead to the development of highly sensitive analytical methods.
Researchers are encouraged to adapt and optimize these protocols for their specific sample
matrices and analytical requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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